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Compound Name: Descarbamylnovobiocin

CAS No.: 10544-02-2

Cat. No.: B15548590

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Descarbamylnovobiocin (DCN) is a derivative of the aminocoumarin antibiotic novobiocin.

Like its parent compound, DCN is recognized as a C-terminal inhibitor of Heat Shock Protein

90 (Hsp90). Hsp90 is a molecular chaperone crucial for the stability and function of numerous

client proteins, many of which are implicated in the development and progression of cancer. In

prostate cancer, Hsp90 plays a pivotal role in stabilizing key oncogenic proteins, most notably

the Androgen Receptor (AR). The AR signaling pathway is a primary driver of prostate cancer

growth, and its dependence on Hsp90 makes this chaperone an attractive therapeutic target.

By inhibiting the C-terminal ATP-binding site of Hsp90, DCN and its analogues disrupt the

chaperone's function, leading to the misfolding, ubiquitination, and subsequent proteasomal

degradation of its client proteins. This targeted degradation of oncoproteins, including the AR,

provides a strong rationale for investigating DCN and related compounds as potential
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therapeutic agents in prostate cancer, including castration-resistant prostate cancer (CRPC)

where AR signaling often remains active.

These application notes provide a summary of the mechanism of action, relevant quantitative

data from studies on closely related novobiocin analogues, and detailed experimental protocols

for researchers investigating the potential of Descarbamylnovobiocin in prostate cancer

research.

Data Presentation
Disclaimer: Specific quantitative data for Descarbamylnovobiocin in prostate cancer cell lines

is limited in publicly available literature. The following data is derived from studies on closely

related and more potent novobiocin analogues, "A4" and "F-4", and should be considered

representative.

Table 1: In Vitro Activity of Novobiocin Analogues in Prostate Cancer Cell Lines

Compound Cell Line Assay Type Parameter Value Reference

Analogue A4
Prostate

Cancer
Western Blot

Client Protein

Degradation

(AR, AKT,

Her2, Hif-1α)

Effective at 1

µM
[1]

Analogue F-4 LNCaP, PC-3 Cytotoxicity
Comparison

to 17-AAG

Superior

Efficacy
[2][3]

Analogue F-4 LNCaP, PC-3
Apoptosis

Assay

Comparison

to 17-AAG

Superior

Efficacy
[2][3]

Analogue F-4 -
Binding

Assay (SPR)

Hsp90

Binding

Affinity (Kd)

100 µM [2][3]

Table 2: Effect of Novobiocin Analogue F-4 on Androgen Receptor Signaling
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Cell Line Treatment Effect
Method of
Detection

Reference

LNCaP Analogue F-4

Dose-dependent

decrease in AR

expression

Western Blot [2][3]

LNCaP Analogue F-4

Dose-dependent

inhibition of PSA

secretion

ELISA [2][3]

Signaling Pathway and Mechanism of Action
Descarbamylnovobiocin, as a C-terminal Hsp90 inhibitor, disrupts the chaperone's function,

leading to the degradation of its client proteins. In prostate cancer, the most critical client

protein is the Androgen Receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

